Cas no 2228280-08-6 (6-(2-amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(2-amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2228280-08-6
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• CID: 6352302
• PubChem ID: 165680402
• Update Time: 2025-05-20

6-(2-amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(2-amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline
• EN300-1734318
• 2228280-08-6

• Inchi： 1S/C10H13F3N2/c1-15(2)10-6(8(12)5-14)3-4-7(11)9(10)13/h3-4,8H,5,14H2,1-2H3
• InChI Key： FODITOQONFWLCE-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=C(C=1N(C)C)F)F

Computed Properties

• Exact Mass: 218.10308291g/mol
• Monoisotopic Mass: 218.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(2-amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline

6-(2-Amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228280-08-6)

6-(2-Amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline, commonly referred to by its CAS number CAS No. 2228280-08-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 6-(2-Amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline is characterized by a substituted aniline backbone with fluorine atoms at the 2 and 3 positions, a dimethylamino group, and a fluoroethylamino substituent at the 6 position. This combination of functional groups imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of CAS No. 2228280-08-6 in the development of novel materials for electronic applications. Researchers have explored its potential as a precursor for synthesizing advanced polymers and low-dimensional materials, such as graphene analogs and transition metal dichalcogenides. The presence of fluorine atoms in the molecule enhances its compatibility with these materials, facilitating better intermolecular interactions and improved electronic transport properties.

In addition to its role in materials science, 6-(2-Amino-1-fluoroethyl)-2,3-difluoro-N,N-dimethylaniline has shown promise in medicinal chemistry. Its unique structure allows for the design of bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit selective binding to certain protein targets, suggesting its utility in drug discovery efforts.

The synthesis of CAS No. 2228547579 involves a multi-step process that typically begins with the preparation of the aniline derivative followed by successive fluorination and alkylation steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates.

In terms of physical properties, 6-(Amino-Ethyl)-Fluorinated Aniline exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in common organic solvents makes it suitable for various chemical reactions under mild conditions.

Safety considerations are paramount when handling this compound. Proper personal protective equipment should be used during synthesis and handling to minimize exposure risks. Storage should be in accordance with standard laboratory practices to ensure stability over time.

In conclusion, 6-(Amino-Ethyl)-Fluorinated Aniline (CAS No. 547579) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions, underscoring its importance in modern chemical science.